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Introduction

The DIANA (Diagnostica Intelligente per Analisi Non-invasiva Avanzata) chamber represents a
paradigm shift in personalized medicine and drug development. Developed through a
collaboration between Antares Vision Group, Isinnova, and the National Center for Gene
Therapy and RNA-Based Drugs, this advanced diagnostic chamber is engineered to perform
over 60 non-invasive tests in a single 15-minute session.[1] By integrating a suite of cutting-
edge technologies, the DIANA chamber provides a comprehensive, real-time profile of a
patient's health, covering key indicators from brain wave activity and cardiac function to blood
composition and body metrics.[1]

These capabilities are of particular interest to researchers and drug development professionals,
as the DIANA chamber offers a powerful tool for accelerating clinical trials, monitoring
therapeutic efficacy, and developing personalized treatment strategies.[1] Its non-invasive
nature enhances patient compliance and allows for frequent, stress-free data collection,
providing a dynamic understanding of a therapy's effect. This document provides an overview
of the DIANA chamber's non-invasive testing capabilities, along with detailed application notes
and standardized protocols for its use in a research and drug development context.

Core Non-Invasive Testing Modules

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b7908659?utm_src=pdf-interest
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.rna-genetherapy.eu/personalized-medicine-diana/
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.rna-genetherapy.eu/personalized-medicine-diana/
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.rna-genetherapy.eu/personalized-medicine-diana/
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

The DIANA chamber integrates several non-invasive testing modules. Below are the
application notes and protocols for the key analytical modalities.

Module 1: Neuro-Physiological Assessment
(Electroencephalography - EEG)

Application Note: The EEG module within the DIANA chamber provides high-resolution
recording of the brain's electrical activity.[2][3][4][5] This is critical for drug development
targeting neurological and psychiatric disorders. It allows for the assessment of a drug's impact
on brain function, the identification of biomarkers for treatment response, and the monitoring of
potential neurotoxic effects. In the context of RNA-based therapies for neurodegenerative
diseases, this module can track changes in neural activity patterns as a measure of therapeutic
efficacy.

Experimental Protocol: EEG Analysis

» Patient Preparation:
o Ensure the patient has clean, dry hair, free of oils and styling products.

o Instruct the patient to avoid caffeine and other stimulants for at least 8 hours prior to the
test.[6]

o Explain the procedure to the patient to ensure they are relaxed.

e DIANA Chamber Procedure:

o

The patient is comfortably positioned within the chamber.

o

An integrated EEG cap with pre-positioned electrodes is fitted to the patient's head. The
system automatically verifies electrode impedance.

o

A baseline EEG is recorded for 5 minutes with the patient in a relaxed, eyes-closed state.

[¢]

A series of stimuli (e.qg., flashing lights, auditory tones) may be presented to elicit event-
related potentials (ERPS).[4]
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o The entire EEG recording is completed within the 15-minute session in the chamber.

o Data Analysis:
o The raw EEG data is processed to remove artifacts.

o Quantitative EEG (QEEG) analysis is performed to assess power in different frequency
bands (Delta, Theta, Alpha, Beta, Gamma).

o ERP components are analyzed for latency and amplitude to assess cognitive processing.

Data Presentation: EEG Analysis

Post- Post-
Parameter Pre-Treatment Treatment Treatment p-value
(Week 4) (Week 12)
Alpha Power
85+21 102+25 12.8+3.0 <0.05
(MV?)
Theta Power
152+35 12129 9.8+22 <0.05
(MV?)
P300 Latency
350 £ 25 33022 310+ 20 <0.01
(ms)
N400 Amplitude
42+1.1 -3.1+£0.9 -25+£0.7 <0.01

(V)

Module 2: Cardio-Vascular Assessment
(Electrocardiography - ECG & Echocardiography)

Application Note: The DIANA chamber's cardiac assessment module provides a
comprehensive overview of heart health. This is vital for evaluating the cardiac safety profile of
new drugs and for monitoring patients with cardiovascular diseases. The integrated ECG
records the heart's electrical activity, while the echocardiography function provides real-time
images of the heart's structure and function.[7][8]

Experimental Protocol: Cardiac Assessment
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e Patient Preparation:
o The patient should be in a resting state.
o Ensure the patient's chest area is accessible for the placement of integrated sensors.

e DIANA Chamber Procedure:

[e]

ECG electrodes are integrated into the chair or bed of the chamber and make contact with
the patient's torso.

o Arobotic arm, guided by the system, positions an ultrasound transducer (for
echocardiography) on the patient's chest to acquire standard cardiac views.[7]

o A12-lead equivalent ECG is continuously recorded throughout the session.

o Key echocardiographic parameters such as ejection fraction, chamber dimensions, and
valve function are measured.

e Data Analysis:
o ECG data is analyzed for heart rate, rhythm, and intervals (PR, QRS, QT).

o Echocardiographic images are analyzed to quantify cardiac structure and function.

Data Presentation: Cardiac Assessment
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Post- Post-
Parameter Pre-Treatment  Treatment (30 Treatment (90 Normal Range
days) days)
Heart Rate (bpm) 72+8 707 686 60-100
<440 (male), <
QTc Interval (ms) 410+ 20 412 +18 415+ 21
460 (female)
Ejection Fraction
58+5 60 +4 62+5 55-70
(%)
Left Ventricle
Internal Diameter 4.8 +0.4 47+0.3 4604 3.9-5.6

(cm)

Module 3: Blood Composition Analysis (Non-
Invasive Spectroscopy)

Application Note: A key innovation of the DIANA chamber is its ability to perform non-invasive
blood composition analysis. This is likely achieved through techniques such as Raman
spectroscopy or bioimpedance spectroscopy, which can measure key analytes without drawing
blood.[9][10] This module is invaluable for frequent monitoring of drug metabolism, biomarkers,
and general health parameters in clinical trials. For instance, in the development of therapies
for metabolic disorders, this allows for real-time tracking of glucose and lipid levels.

Experimental Protocol: Non-Invasive Blood Analysis

o Patient Preparation:

o The patient should be seated comfortably.

o The measurement site (e.g., forearm or fingertip) should be clean and dry.
e DIANA Chamber Procedure:

o Integrated spectroscopic sensors are placed in contact with the patient's skin at a
designated measurement site.
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o The system emits a low-energy light source (e.g., near-infrared) and analyzes the
reflected or scattered light to determine the concentration of various blood components.
[11]

o The system is calibrated against a pre-established model to quantify the analytes of
interest.

e Data Analysis:

o The spectral data is processed and compared to a reference library to identify and quantify
blood components.

o Results are presented in standard clinical units (e.g., mg/dL, g/dL).

Post- Post- .
Therapeutic
Analyte Pre-Treatment Treatment Treatment
Target Range
(Week 2) (Week 4)
Glucose (mg/dL) 145+ 15 120+ 12 105+ 10 70-130
. 13.5-17.5 (male),
Hemoglobin
142+1.1 145+£1.0 14812 12.0-15.5
(g/dL)
(female)
Total Cholesterol
220+ 25 205 + 22 190 + 20 <200
(mg/dL)
Drug Metabolite
50 £ 10 150 + 25 100-200
X (ng/mL)
Visualizations

Experimental Workflow in the DIANA Chamber
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Caption: Workflow for non-invasive testing using the DIANA chamber.
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Caption: Monitoring a signaling pathway targeted by RNA therapy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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